1-Chloro-4-(chloromethyl)-2,5-difluorobenzene

• IUPAC Name: 1-chloro-4-(chloromethyl)-2,5-difluorobenzene
• InChI: InChI=1S/C7H4Cl2F2/c8-3-4-1-7(11)5(9)2-6(4)10/h1-2H,3H2
• InChI Key: NHDGPHLLIJPRSY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)Cl)F)CCl
• Molecular Formula: C7H4Cl2F2
• Molecular Weight: 197.01 g/mol

Description

1-Chloro-4-(chloromethyl)-2,5-difluorobenzene, also known as α,4-Dichlorotoluene, (4-Chlorophenyl)methyl chloride, or 4-Chlorobenzyl chloride, is a chemical compound with the molecular formula C7H6Cl2. Its molecular weight is 161.03.

Molecular Structure Analysis

The molecular structure of 1-Chloro-4-(chloromethyl)-2,5-difluorobenzene can be viewed as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

While specific reactions involving 1-Chloro-4-(chloromethyl)-2,5-difluorobenzene are not detailed in the search results, related compounds such as benzene and methylbenzene can undergo halogenation reactions. Additionally, Chloromethyl methyl ether (CMME) is used as an alkylating agent and for introducing the methoxymethyl ether (MOM) protecting group.

Physical And Chemical Properties Analysis

1-Chloro-4-(chloromethyl)-2,5-difluorobenzene is a colorless liquid. It has a molecular weight of 161.03.

Safety and Hazards

1-Chloro-4-(chloromethyl)-2,5-difluorobenzene may pose certain hazards. It is recommended to avoid breathing its mist, gas, or vapors, and to avoid contact with skin and eyes. It is also recommended to use personal protective equipment and ensure adequate ventilation.

Synthesis routes and methods

Procedure details

Step B A mixture of (4-chloro-2,5-difluoro-phenyl)-methanol (5.5 g, 32 mmol) in thionyl chloride (25 mL) was heated at refluxing (100° C.) for 30 min. The mixture was cooled to room temperature and concentrated. The residue was diluted with ethyl acetate, washed with saturated aqueous NaHCO3 solution, water, brine, dried over MgSO4, and concentrated to give 1-chloro-4-chloromethyl-2,5-difluoro-benzene as a yellow oil (2.1 g, 34%).